Cas no 2172572-73-3 ({1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172572-73-3
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 6181306
• PubChem ID: 165606608
• Update Time: 2025-06-11

{1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172572-73-3
• EN300-1596872

• Inchi： 1S/C10H20N4O/c1-4-15-7-5-6-14-9(2)10(8-11-3)12-13-14/h11H,4-8H2,1-3H3
• InChI Key： UVLITUDWQPTNBA-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(C)=C(CNC)N=N1

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Additional information on {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Applications in Modern Chemical Biology

{1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, with the CAS number 2172572-73-3, is a significant compound in the realm of chemical biology. This compound has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and development. The molecular structure of this compound features a {1H-1,2,3-triazol-4-ylmethyl} moiety, which is a key feature that contributes to its biological activity.

The {1-(3-ethoxypropyl)-5-methyl} substituent further enhances the compound's complexity and functionality. This specific arrangement of atoms allows for a variety of interactions with biological targets, making it a promising candidate for drug discovery. The ethoxypropyl group introduces a hydrophobic region, while the methyl group provides additional steric hindrance, influencing the compound's solubility and bioavailability.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in drug design. The {1H-1,2,3-triazole} ring is known for its stability and ability to form hydrogen bonds, which are crucial for binding to biological targets. This stability makes it an ideal scaffold for developing new therapeutic agents. Studies have shown that compounds containing the {1H-1,2,3-triazole} ring exhibit a wide range of biological activities, including antimicrobial and anti-inflammatory properties.

The {methyl}amine moiety in the compound's name is another critical feature. Amines are well-known for their role in biological systems and are often found in bioactive molecules. The presence of this group can influence the compound's reactivity and interactions with biological targets. Researchers have been exploring the use of amines in drug design due to their ability to form multiple hydrogen bonds and participate in various chemical reactions.

In the context of modern pharmaceutical research, the synthesis and characterization of {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have been areas of intense interest. Advances in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications more thoroughly. Techniques such as solid-phase synthesis and catalytic methods have been employed to optimize the yield and purity of this compound.

The biological activity of this compound has been studied in various contexts. Preliminary experiments have shown that it exhibits promising properties as an intermediate in the synthesis of more complex molecules. These studies have laid the groundwork for further investigation into its potential as a building block for drug development. The ability to modify the structure of this compound while maintaining its core functionality makes it a versatile tool for medicinal chemists.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By modifying its structure, researchers can fine-tune its interactions with specific biological targets. This approach has been successful in developing drugs that are more effective and have fewer side effects. The {1-(3-ethoxypropyl)-5-methyl} group provides a scaffold that can be easily modified to enhance binding affinity and selectivity.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized. This approach can significantly reduce the time and cost associated with drug discovery. By using computational tools, researchers can identify optimal conditions for synthesizing this compound and predict its biological activity with high accuracy.

Future research directions for {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine include exploring its interactions with various biological targets and developing new synthetic methodologies. The integration of machine learning techniques into drug discovery has also shown great promise. These techniques can help identify new analogs of this compound with enhanced properties.

In conclusion, {1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for developing new therapeutic agents. With ongoing research and advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in future drug development efforts.